3-Methoxy-4-methylthiophene-2-carboxylic acid
Description
3-Methoxy-4-methylthiophene-2-carboxylic acid is a chemical compound used as a reagent in the preparation of imidazo[1,2-a]pyridinyl derivatives as IRAK4 inhibitors .
Molecular Structure Analysis
The molecular formula of this compound is C7H8O3S . The structure includes a thiophene ring, which is a five-membered ring with one sulfur atom .Scientific Research Applications
1. Mechanism of the Dieckmann-Reaction
Research on 3-Methoxy-4-methylthiophene-2-carboxylic acid has contributed to understanding the Dieckmann-reaction mechanism, particularly in the conversion of methyl 3-(methoxycarbonylmethylthio)-propionate to methyl 4-oxotetrahydrothiophene-3-carboxylate and its isomeric forms. This work has provided insights into the synthesis of certain thiophene derivatives (Hromatka, Binder, & Eichinger, 1973).
2. Chemical Properties in Bilirubin Analogues
Studies have shown that the introduction of methoxy and methylthio groups, similar to those in this compound, can significantly alter the acidity and solution properties of compounds like bilirubin. This research is pivotal for understanding the solubility and chemical behavior of bilirubin analogues (Boiadjiev & Lightner, 1998).
3. Role in Nucleophilic Substitution Reactions
This compound and related compounds have been key in studying nucleophilic substitution reactions. For instance, the reaction kinetics involving piperidine and methyl 2-methoxy-3-nitrothiophen-5-carboxylate provide essential data on the catalysis of such reactions (Consiglio et al., 1981).
4. Contributions to Thiophene Chemistry
The compound has been integral in expanding the understanding of thiophene chemistry. Investigations into the nitration of derivatives of thiophene, involving structures similar to this compound, have led to the synthesis of novel thiophene derivatives (Shvedov et al., 1973).
5. Insights into Polythiophene Carboxylic Acids
The study of water-soluble polythiophene carboxylic acids, which can include derivatives of this compound, has revealed significant insights into their titration behavior, spectral transitions, and solution properties. This research is crucial for understanding the applications of these materials in various fields (Kim et al., 1999).
properties
IUPAC Name |
3-methoxy-4-methylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O3S/c1-4-3-11-6(7(8)9)5(4)10-2/h3H,1-2H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQXXEJYOFLKCHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1OC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
83261-25-0 |
Source
|
| Record name | 3-methoxy-4-methylthiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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